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Compound of Interest

Compound Name:
5-(Hydroxymethyl)-3-

(trifluoromethyl)pyridin-2-ol

Cat. No.: B12287517

Get Quote

Executive Summary
The incorporation of trifluoromethyl (

) groups into pyridine rings has become a cornerstone strategy in modern agrochemical
design, enhancing metabolic stability and lipophilicity. CAS 1378689-13-4, identified as 5-
(hydroxymethyl)-3-(trifluoromethyl)pyridin-2(1H)-one, represents a critical "advanced
intermediate." Its unique substitution pattern—combining a nucleophilic pyridone core with a
reactive hydroxymethyl handle and a lipophilic fluorinated moiety—makes it a versatile building
block for next-generation fungicides (e.g., SDHIs) and herbicides (e.g., PDS inhibitors).

This guide provides a validated workflow for the synthesis, functionalization, and quality control

of this intermediate, focusing on its conversion into electrophilic scaffolds suitable for coupling

reactions.
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Property Specification

CAS Number 1378689-13-4

Chemical Name
5-(hydroxymethyl)-3-(trifluoromethyl)pyridin-

2(1H)-one

Molecular Formula

Molecular Weight 193.12 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, MeOH, DMF; Sparingly

soluble in water

Key Functionality

3-CF3: Increases biological half-life.5-CH2OH:

Versatile handle for etherification, oxidation, or

halogenation.2-Oxo: Tautomeric center allowing

- or

-alkylation/chlorination.

Strategic Relevance in Agrochemicals
This intermediate serves as a precursor to 2-chloro-5-(chloromethyl)-3-(trifluoromethyl)pyridine,

a structural motif found in several proprietary developmental candidates. The 3-position

group is critical for binding affinity in active sites of fungal succinate dehydrogenase (SDH) and
insect nicotinic acetylcholine receptors.

Synthetic Pathways & Mechanism[1]
The synthesis and utilization of CAS 1378689-13-4 involve two critical phases: Formation (from

ester precursors) and Activation (conversion to electrophilic coupling partners).

Pathway A: Synthesis of CAS 1378689-13-4
The most robust industrial route involves the selective reduction of the corresponding

carboxylic ester. Direct formylation of the pyridone ring is often low-yielding due to electron

deficiency caused by the
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group.

Mechanism:

Precursor: Ethyl 6-oxo-5-(trifluoromethyl)-1,6-dihydropyridine-3-carboxylate.

Reduction: Chemoselective reduction of the ester moiety using Sodium Borohydride (

) in the presence of

(to activate the borohydride) or Lithium Aluminum Hydride (

) under controlled conditions to avoid reducing the lactam carbonyl.

Pathway B: Downstream Functionalization (Activation)
To utilize CAS 1378689-13-4 in convergent synthesis, it is typically converted to the 2-chloro-5-

(chloromethyl) derivative via a "one-pot" chlorination/deoxychlorination sequence.

Mechanism:

Aromatization: Treatment with

converts the 2-pyridone to a 2-chloropyridine.

Substitution: The hydroxyl group is simultaneously converted to a chloride, yielding a highly

reactive benzylic-like electrophile.

Visual Workflow (Graphviz)
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Ethyl 6-oxo-5-(trifluoromethyl)-
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Reduction
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 Yield: 85-90% Activation
(POCl3 / PCl5)

 Reflux, 4h Activated Scaffold:
2-chloro-5-(chloromethyl)-
3-(trifluoromethyl)pyridine

 Dual Chlorination
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Caption: Synthetic workflow for the generation and activation of CAS 1378689-13-4.

Detailed Experimental Protocols
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Protocol 1: Synthesis of CAS 1378689-13-4 (Ester
Reduction)
Objective: Selective reduction of the ester group without affecting the lactam ring or

integrity.

Materials:

Ethyl 6-oxo-5-(trifluoromethyl)-1,6-dihydropyridine-3-carboxylate (1.0 eq)

Sodium Borohydride (

, 3.0 eq)

Calcium Chloride (

, 1.5 eq)

Ethanol (Absolute, 10 V)

THF (Anhydrous, 5 V)

Procedure:

Preparation: In a clean, dry 3-neck round-bottom flask equipped with a nitrogen inlet and

thermometer, dissolve the ester precursor (10 g, 42.5 mmol) in a mixture of Ethanol (100 mL)

and THF (50 mL).

Activation: Cool the solution to 0°C. Add

(7.1 g, 63.8 mmol) in portions. Stir for 15 minutes.

Reduction: Slowly add

(4.8 g, 127.5 mmol) portion-wise over 30 minutes, maintaining internal temperature

. (Caution: Hydrogen gas evolution).
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Reaction: Allow the mixture to warm to room temperature (20-25°C) and stir for 4–6 hours.

Monitor by TLC (Ethyl Acetate/Hexane 1:1) or HPLC.[1]

Quenching: Cool to 0°C. Carefully quench with saturated

solution (50 mL).

Workup: Evaporate volatiles under reduced pressure. Dilute the residue with water (100 mL)

and adjust pH to ~5-6 with 1N HCl. Extract with Ethyl Acetate (

).

Purification: Dry organic layers over

, filter, and concentrate. Recrystallize the crude solid from Ethanol/Heptane to yield CAS
1378689-13-4.

Target Yield: 85-92%

Purity: >98% (HPLC)[2]

Protocol 2: Activation to 2-Chloro-5-(chloromethyl)-3-
(trifluoromethyl)pyridine
Objective: Conversion of the intermediate into a dual-electrophile for coupling.

Materials:

CAS 1378689-13-4 (1.0 eq)

Phosphorus Oxychloride (

, 5.0 eq)

Phosphorus Pentachloride (

, 1.1 eq)

Acetonitrile (Solvent, 5 V)
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Procedure:

Setup: Charge CAS 1378689-13-4 (5.0 g, 25.9 mmol) and

(5.9 g, 28.5 mmol) into a flask.

Addition: Add

(25 mL) carefully.

Reaction: Heat the mixture to reflux (105-110°C) for 4–6 hours. The suspension should

become a clear solution.

Workup: Cool to room temperature. Remove excess

via vacuum distillation.

Quenching: Pour the residue onto crushed ice (100 g) with vigorous stirring. (Caution:

Exothermic hydrolysis).

Extraction: Extract with Dichloromethane (DCM,

). Wash combined organics with saturated

and brine.

Isolation: Dry over

, concentrate to yield the crude oil. Purification via silica gel chromatography (Hexane/EtOAc
9:1) yields the activated intermediate.

Process Optimization & Troubleshooting

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12287517?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Issue Probable Cause Corrective Action

Low Yield in Reduction
Incomplete activation of

borohydride.

Ensure

is finely ground and

anhydrous. Increase reaction

time.

Over-Reduction Reduction of the lactam ring.

Strictly control temperature (

). Do not use

in refluxing ether.

Incomplete Chlorination Moisture in reagents.

Use fresh

and distill

before use. Ensure anhydrous

conditions.

Product Decomposition Acid sensitivity during workup.

Neutralize the aqueous

quench immediately with

before extraction.

Safety & Handling
Fluorinated Compounds: Thermal decomposition of trifluoromethyl compounds may release

toxic HF gas. All reactions involving heating >100°C should be vented through a caustic

scrubber.

Phosphorus Oxychloride: Highly corrosive and reacts violently with water. Use full PPE (face

shield, chemical resistant gloves) and work in a fume hood.

CAS 1378689-13-4: Treat as a potential irritant. Avoid dust inhalation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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